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Compound of Interest

Compound Name: Vat Yellow 4

Cat. No.: B1669115

Initial investigations into the molecular formula and weight of C.l. 59100 have revealed a
significant challenge: the provided Colour Index (C.l.) number does not correspond to a
recognized chemical substance in publicly available databases. This technical guide addresses
the search for C.1. 59100, the methodologies employed, and the ultimate conclusion that the

identifier is likely erroneous.

Summary of Findings

A comprehensive search was conducted to ascertain the molecular and chemical properties of
the substance designated as C.l. 59100. Despite a multi-pronged approach utilizing chemical
databases and broad internet searches, no specific, verifiable chemical entity could be linked to
this identifier.

Table 1: Search Query and Database Results for C.l. 59100
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Search Query Database/Engine Result

. ) ) No direct matches. Results for
"Molecular formula and weight Chemical Abstract Service

of C.1. 59100" (CAS), PubChem

other C.l. numbers were

returned.

. . No relevant scholarly articles
"C.l. 59100 chemical name" Google Scholar, Scifinder )
or chemical data.

Colour Index International ]
"Colour Index number 59100" No entry found for this number.
Database

No chemical synonyms
identified. Results were

"C.l. 59100 synonym" General Web Search o
primarily related to hex color

codes for digital design.

Methodological Approach

The investigation into C.l. 59100 followed a systematic protocol designed to identify a chemical
substance based on its Colour Index number. The workflow is outlined below.

Figure 1: Experimental Workflow for the Identification of C.l. 59100. This diagram illustrates the
logical steps taken to identify the chemical properties associated with the provided Colour
Index number. The process ultimately concluded that C.I. 59100 is not a recognized identifier.

Discussion

The Colour Index International is a reference database of manufactured colorants, where each
entry is assigned a unique C.I. Generic Name and a C.l. Constitution Number. The number
"59100" falls within the numerical range typically assigned to specific chemical classes of dyes
and pigments. However, our exhaustive search indicates that no substance has been assigned
this particular number.

The prevalence of "59100" in the context of hexadecimal color codes for web and graphic
design suggests a possible point of confusion. In this system, colors are defined by a six-
character code, and it is conceivable that such a code was mistaken for a Colour Index
number.
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Conclusion for Researchers and Drug Development
Professionals

For researchers, scientists, and drug development professionals, the accurate identification of
a chemical entity is the foundational step for any further investigation. In the case of "C.I.
59100," it is concluded that this is not a valid identifier for a chemical substance. Therefore, it is
not possible to provide a molecular formula, weight, or any associated experimental protocols
or signaling pathway information.

It is recommended to verify the source of the Colour Index number. If the number was
transcribed, there may have been an error. If it was sourced from a publication or internal
document, a review of that source is necessary to determine the correct identifier for the
intended substance. Without a valid C.I. number or an alternative recognized identifier such as
a CAS number or IUPAC name, further research and development activities cannot proceed.

¢ To cite this document: BenchChem. [Unraveling the Identity of C.I. 59100: A Technical
Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669115#molecular-formula-and-weight-of-c-i-59100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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